Cas no 721970-36-1 (8-Hydroxymoxifloxacin)

• Product Name: 8-Hydroxymoxifloxacin
• CAS No: 721970-36-1
• MF: C₂₀H₂₂FN₃O₄
• MW: 387.40478849411
• MDL: MFCD20921978
• CID: 830303
• PubChem ID: 57370112
• Update Time: 2025-06-28

8-Hydroxymoxifloxacin Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxymoxifloxacin
• AK-64483
• FT-0687502
• KB-218802
• Moxifloxacin hydrochloride impurity, 8-hydroxy- [USP]
• Moxifloxacin hydrochloride specified impurity E [EP]
• UNII-N9S4OJ0188
• Moxifloxacin EP Impurity E
• Moxifloxacin Impurity E(EP)
• N9S4OJ0188
• A899921
• F19270
• MOXIFLOXACIN HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-hydroxy-7-((4aS,7aS)-octahydro-6H-pyrrolo(3,4-b)pyridin-6-yl)-4-oxo-
• 7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-hydroxy-4-oxoquinoline-3-carboxylic acid
• 8-Hydroxy moxifloxacin
• 1-Cyclopropyl-6-fluoro-8-hydroxy-7-((4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• Q27284748
• 721970-36-1
• 1-Cyclopropyl-6-fluoro-8-hydroxy-7-((4aS,7aS)-octahydro-6H-pyrrolo(3,4-b)pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-hydroxy-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-quinolinecarboxylic acid
• AS-78493
• SCHEMBL26643124
• DTXSID80222526

• MDL： MFCD20921978
• Inchi： 1S/C20H22FN3O4/c21-14-6-12-16(24(11-3-4-11)8-13(18(12)25)20(27)28)19(26)17(14)23-7-10-2-1-5-22-15(10)9-23/h6,8,10-11,15,22,26H,1-5,7,9H2,(H,27,28)/t10-,15+/m0/s1
• InChI Key： IRASTQSQRDRSEH-ZUZCIYMTSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C=2C(=C1N1C[C@@H]2[C@@H](CCCN2)C1)O)C1CC1)=O

Computed Properties

• Exact Mass: 387.15956
• Monoisotopic Mass: 387.15943435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.493
• PSA: 93.11

8-Hydroxymoxifloxacin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：Store at recommended temperature

Additional information on 8-Hydroxymoxifloxacin

8-Hydroxymoxifloxacin (CAS No. 721970-36-1): A Comprehensive Overview in Modern Pharmaceutical Research

8-Hydroxymoxifloxacin, a derivative of the well-known fluoroquinolone antibiotic moxifloxacin, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. With the CAS number 721970-36-1, this molecule has garnered attention due to its unique structural properties and potential therapeutic applications. This article delves into the compound's chemical characteristics, pharmacological significance, and its role in contemporary research.

The molecular structure of 8-Hydroxymoxifloxacin features a fluorine-substituted quinolone core, which is a hallmark of fluoroquinolones. The presence of a hydroxyl group at the 8-position introduces additional reactivity and binding potential, making it a versatile scaffold for drug design. The compound's solubility profile and metabolic stability are critical factors that influence its pharmacokinetic behavior, which is essential for optimizing therapeutic efficacy.

In recent years, there has been growing interest in developing novel fluoroquinolones with enhanced safety profiles and reduced side effects. 8-Hydroxymoxifloxacin has emerged as a promising candidate in this regard. Studies have shown that the hydroxyl group at the 8-position can modulate the compound's interaction with bacterial enzymes, potentially leading to improved target specificity and reduced off-target effects. This characteristic is particularly relevant in the context of antibiotic resistance, where selective targeting is crucial.

The pharmacological activity of 8-Hydroxymoxifloxacin is primarily attributed to its ability to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. Unlike its parent compound moxifloxacin, 8-Hydroxymoxifloxacin exhibits a distinct binding affinity for these enzymes, which may translate into a broader spectrum of activity against resistant bacterial strains. Preliminary in vitro studies have demonstrated its efficacy against both Gram-positive and Gram-negative pathogens, including multidrug-resistant isolates.

One of the most compelling aspects of 8-Hydroxymoxifloxacin is its potential application in combination therapy. The ability to synergize with other antibiotics can help overcome resistance mechanisms and enhance treatment outcomes. Research has indicated that when paired with beta-lactam antibiotics or other fluoroquinolones, 8-Hydroxymoxifloxacin can exhibit additive or even synergistic effects, leading to more robust antibacterial activity. This approach is particularly valuable in treating complex infections where multiple drug-resistant pathogens are involved.

The development of new antibiotics is hampered by the increasing prevalence of resistance and stringent regulatory requirements. However, 8-Hydroxymoxifloxacin offers several advantages that may facilitate its approval and clinical use. Its unique chemical structure provides a novel mechanism of action, reducing the likelihood of cross-resistance with existing fluoroquinolones. Additionally, its favorable pharmacokinetic properties ensure good bioavailability and tissue distribution, which are critical for effective treatment.

Advances in computational chemistry have also played a significant role in optimizing the structure of 8-Hydroxymoxifloxacin. Molecular modeling techniques have been employed to predict binding interactions and identify potential modifications that could enhance potency or reduce toxicity. These simulations have guided the synthesis of analogs with improved pharmacological profiles, paving the way for more effective drug candidates.

The clinical potential of 8-Hydroxymoxifloxacin extends beyond treating bacterial infections. Emerging evidence suggests that it may have applications in anti-inflammatory therapies as well. The compound's ability to modulate inflammatory pathways has been observed in preclinical studies, indicating its potential as an adjunct treatment for chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 8-Hydroxymoxifloxacin involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline this process, making it more efficient and scalable for industrial production. Techniques such as catalytic hydrogenation and selective oxidation have been particularly useful in constructing the core quinolone scaffold and introducing functional groups at specific positions.

Regulatory considerations are paramount when evaluating new pharmaceutical compounds like 8-Hydroxymoxifloxacin. Compliance with Good Manufacturing Practices (GMP) ensures that the final product meets stringent quality standards before reaching clinical use. Additionally, thorough toxicological studies are essential to assess potential side effects and establish safe dosing regimens.

The future direction of research on 8-Hydroxymoxifloxacin lies in expanding its therapeutic applications through innovative drug design strategies. By leveraging knowledge from structural biology and pharmacology, scientists aim to develop derivatives with enhanced efficacy and reduced adverse effects. Collaborative efforts between academia and industry are crucial in translating laboratory findings into tangible clinical benefits for patients worldwide.